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Compound of Interest

Compound Name: 1,5-Dibromooctane

Cat. No.: B14700709

Core Safety and Handling Guide for 1,5-
Dibromooctane

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) with experimentally verified
data for 1,5-Dibromooctane (CAS No. 17912-17-3) is not readily available in public databases.
The following information is compiled from computed data and general safety protocols for
halogenated hydrocarbons. Researchers should handle this chemical with caution and adhere
to all institutional safety guidelines.

Quantitative Data Summary

The physical and chemical properties of 1,5-Dibromooctane are primarily based on
computational models.[1] These values provide estimates for handling and experimental
design.

Table 1: Computed Physical and Chemical Properties of 1,5-Dibromooctane
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Property Value Data Source
Molecular Formula CsHi6Br2 PubChem[1]
Molecular Weight 272.02 g/mol PubChem[1]
Exact Mass 271.95983 Da PubChem[1]
XLogP3 4.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 0 PubChem([1]
Rotatable Bond Count 5 PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

Note: XLogP3 is a computed measure of hydrophobicity.

Due to the lack of a specific safety data sheet, quantitative toxicological and safety hazard data
(e.g., LD50, flash point, autoignition temperature) for 1,5-Dibromooctane are not available. For
similar compounds like 1,8-Dibromooctane, the flash point is reported as > 112 °C, and it is
generally considered an irritant.[2]

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are generalized for the safe handling of halogenated hydrocarbons and
should be adapted to specific laboratory conditions and risk assessments.

2.1 Personal Protective Equipment (PPE) Protocol
Before handling 1,5-Dibromooctane, the following PPE is mandatory:

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
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e Hand Protection: Use chemically resistant gloves (e.g., Viton®, nitrile rubber). Inspect gloves
for integrity before each use.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or in case of potential splashing, an apron or chemical-resistant suit is
recommended.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.

2.2 Chemical Storage Protocol
o Storage Conditions: Store in a dry, cool, and well-ventilated area.[2][3]

o Container: Keep the container tightly closed to prevent moisture contamination and
evaporation.[2][3]

e Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[2][3]
2.3 Spill Response Protocol

In the event of a spill, follow this procedure:

» Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated.

o Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or a
universal binder to contain the substance.[2][3]

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it into a suitable, labeled container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

2.4 First Aid Protocol
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[2]

o Skin Contact: Remove all contaminated clothing. Wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.[3]

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water. Never give anything by mouth to an unconscious
person. Seek immediate medical assistance.[2]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of a
halogenated hydrocarbon like 1,5-Dibromooctane.
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Caption: Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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